Cas no 31428-61-2 (Tiamenidine)

Tiamenidine is a selective α₂-adrenergic receptor agonist primarily used in the management of hypertension. Its mechanism of action involves central sympathetic inhibition, leading to reduced peripheral vascular resistance and lowered blood pressure. Key advantages include its high receptor specificity, which minimizes off-target effects, and its predictable pharmacokinetic profile, ensuring consistent therapeutic outcomes. Tiamenidine is also noted for its favorable tolerability, with a lower incidence of adverse effects such as dry mouth and sedation compared to older antihypertensive agents. Its metabolic pathway involves minimal hepatic interference, making it suitable for patients with compromised liver function. The compound is available in oral formulations for convenient dosing.
Tiamenidine structure
Tiamenidine structure
Product Name:Tiamenidine
CAS No:31428-61-2
MF:C8H10ClN3S
MW:215.703098773956
MDL:MFCD00865903
CID:308797
PubChem ID:39974
Update Time:2025-06-15

Tiamenidine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Chloro-4-methylthiophen-3-yl)-4,5-dihydro-1H-imidazol-2-amine
    • Tiamenidine
    • 1H-Imidazol-2-amine,N-(2-chloro-4-methyl-3-thienyl)-4,5-dihydro-
    • Hoe-42-440
    • Hoe-440
    • Tiamenidina
    • Tiamenidinum
    • FT-0738662
    • 2-[(2-chloro-4-methyl-3-thienyl)amino]-2-imidazoline
    • Tiamenidina [INN-Spanish]
    • CHEMBL295409
    • Q7800109
    • HY-112074
    • CS-0043284
    • D06125
    • Sundralen
    • A919194
    • DTXSID80185349
    • Tiamenidine (USAN/INN)
    • Symcor base TTS (TN)
    • TIAMENIDINE [USAN]
    • AKOS016013984
    • Tiamenidine [USAN:INN:BAN]
    • CHEBI:134896
    • BDBM50225292
    • TIAMENIDINE [MI]
    • TIAMENIDINE [INN]
    • 1H-Imidazol-2-amine, N-(2-chloro-4-methyl-3-thienyl)-4,5-dihydro-
    • TIAMENIDINE [WHO-DD]
    • 2-((2-Chloro-4-methyl-3-thienyl)amino)-2-imidazoline
    • Symcor Base TTS
    • Tiamenidinum [INN-Latin]
    • HOE 440
    • L001813
    • 31428-61-2
    • 195V08O55G
    • SCHEMBL112844
    • UNII-195V08O55G
    • DA-07017
    • MDL: MFCD00865903
    • Inchi: 1S/C8H10ClN3S/c1-5-4-13-7(9)6(5)12-8-10-2-3-11-8/h4H,2-3H2,1H3,(H2,10,11,12)
    • InChI Key: CVWILQHZFWRYPB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C)=CS1)NC1=NCCN1

Computed Properties

  • Exact Mass: 215.02800
  • Monoisotopic Mass: 215.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.7A^2

Experimental Properties

  • Density: 1.52
  • Melting Point: 152°
  • Boiling Point: 305.1°C at 760 mmHg
  • Flash Point: 138.3°C
  • Refractive Index: 1.717
  • PSA: 64.66000
  • LogP: 1.91840

Tiamenidine Security Information

  • Storage Condition:Sealed in dry,2-8°C

Tiamenidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tiamenidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM186922-1g
N-(2-chloro-4-methylthiophen-3-yl)-4,5-dihydro-1H-imidazol-2-amine
31428-61-2 95%
1g
$729 2021-08-05
Chemenu
CM186922-1g
N-(2-chloro-4-methylthiophen-3-yl)-4,5-dihydro-1H-imidazol-2-amine
31428-61-2 95%
1g
$729 2023-03-06
TRC
T436500-10mg
Tiamenidine
31428-61-2
10mg
$253.00 2023-05-17
TRC
T436500-100mg
Tiamenidine
31428-61-2
100mg
$1918.00 2023-05-17
Ambeed
A500752-1g
Tiamenidine
31428-61-2 98+%
1g
$661.0 2025-02-20
Enamine
EN300-264131-1.0g
N-(2-chloro-4-methylthiophen-3-yl)-4,5-dihydro-1H-imidazol-2-amine
31428-61-2
1.0g
$0.0 2023-02-28
eNovation Chemicals LLC
D517707-1g
N-(2-Chloro-4-Methylthiophen-3-yl)-4,5-dihydro-1H-iMidazol-2-aMine
31428-61-2 97%
1g
$1770 2024-05-24
SHENG KE LU SI SHENG WU JI SHU
sc-475787-10mg
Tiamenidine,
31428-61-2
10mg
¥3234.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-472803-1mg
Tiamenidine-d4,
31428-61-2
1mg
¥3234.00 2023-09-05
Enamine
EN300-264131-1g
N-(2-chloro-4-methylthiophen-3-yl)-4,5-dihydro-1H-imidazol-2-amine
31428-61-2
1g
$0.0 2023-09-14

Tiamenidine Related Literature

  • 1. A novel metabolic pathway for benzothiadiazoles; X-ray molecular structure of 5-chloro-4-(4,5-dihydroimidazol-2-ylamino)-1,3-dimethyl-1,3-dihydro-2,1,3-benzothiadiazole 2,2-dioxide
    Patrick Koch,J. Jakob Boelsterli,David R. Hirst,Malcolm D. Walkinshaw J. Chem. Soc. Perkin Trans. 2 1990 1705

Additional information on Tiamenidine

Introduction to Tiamenidine (CAS No: 31428-61-2) in Modern Pharmaceutical Research

Tiamenidine, a compound with the chemical identifier CAS No: 31428-61-2, has emerged as a significant molecule in the realm of pharmaceutical research and development. This compound, belonging to the class of heterocyclic derivatives, has garnered considerable attention due to its unique chemical structure and promising biological activities. Over the years, extensive studies have been conducted to elucidate its mechanisms of action, pharmacokinetic properties, and potential therapeutic applications.

The chemical structure of Tiamenidine features a complex arrangement of atoms that contributes to its distinctive pharmacological profile. Its molecular formula and stereochemistry have been meticulously characterized through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods have provided invaluable insights into the compound's three-dimensional structure, which is crucial for understanding its interactions with biological targets.

In recent years, Tiamenidine has been the subject of numerous preclinical and clinical studies aimed at exploring its potential in treating various diseases. One of the most notable areas of research has been its role in neurodegenerative disorders. Studies have demonstrated that Tiamenidine exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and apoptosis. Specifically, it has been shown to inhibit the activity of enzymes such as caspase-3 and gsk-3β, which are implicated in the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of Tiamenidine has also been extensively studied to optimize its therapeutic efficacy. Research indicates that the compound exhibits moderate solubility in water and lipids, allowing for versatile administration routes. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a half-life that is favorable for repeated dosing regimens. These findings have paved the way for designing novel drug formulations that enhance bioavailability and target specificity.

One of the most exciting developments in Tiamenidine research has been its application in antiviral therapy. Preliminary studies have suggested that Tiamenidine possesses inhibitory effects against certain viral proteases, making it a potential candidate for developing antiviral agents. Furthermore, its ability to interfere with viral replication cycles without causing significant toxicity has made it an attractive option for further investigation. Collaborative efforts between academic institutions and pharmaceutical companies have led to the initiation of clinical trials to evaluate its efficacy against emerging viral pathogens.

The synthesis of Tiamenidine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes not only facilitates large-scale production but also allows for structural modifications to enhance pharmacological properties. This flexibility has enabled researchers to generate a library of derivatives with tailored biological activities.

The safety profile of Tiamenidine has been rigorously evaluated through toxicological studies conducted both in vitro and in vivo. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with minimal side effects observed even at higher concentrations. Notably, Tiamenidine does not appear to interact with major cytochrome P450 enzymes, reducing the risk of drug-drug interactions. This favorable safety profile makes it an promising candidate for clinical translation.

In conclusion, Tiamenidine (CAS No: 31428-61-2) represents a compelling molecule with diverse therapeutic applications. Its unique chemical structure and biological activities have positioned it as a key player in modern pharmaceutical research. Ongoing studies continue to uncover new mechanisms of action and potential treatments for various diseases. As research progresses, Tiamenidine is likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.